[4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone

• IUPAC Name: [4-(3-ethylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C24H21NO4S/c1-3-17-7-6-8-19(15-17)25-16-23(24(26)18-11-13-20(29-2)14-12-18)30(27,28)22-10-5-4-9-21(22)25/h4-16H,3H2,1-2H3
• InChI Key: HWXNLEPUZUPHPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol

Description

[4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C24H21NO4S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality [4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

• Novel Synthesis Approaches : A study describes a convenient two-step one-pot electrochemical synthesis method for creating novel 8-amino-1,4-benzoxazine derivatives with anti-stress oxidative properties. This method starts with a similar compound and progresses through electrochemical reactions, showcasing innovative approaches to synthesize complex molecules (Largeron & Fleury, 1998).

• Antioxidant Properties : Another research focuses on the synthesis and antioxidant properties of derivatives from a similar starting material. The study explores how these compounds can act as effective antioxidants, indicating their potential utility in combating oxidative stress (Çetinkaya et al., 2012).

Potential Applications

• Antimicrobial Activity : Research into pyridine derivatives, including structures akin to the query compound, has shown variable and modest antimicrobial activity. This suggests that similar compounds could be explored for their potential in creating new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Herbicidal Activity : A study on the design, synthesis, and evaluation of aryl-naphthyl methanone derivatives highlights their promising herbicidal activity. This indicates that compounds with similar molecular frameworks could serve as leads for developing novel herbicides (Fu et al., 2019).

These examples demonstrate the broad utility of compounds with structures related to the one inquired about, ranging from the synthesis of complex molecules with potential antioxidant, antimicrobial, and herbicidal properties. While the specific applications of "4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone" are not directly addressed in available literature, related research offers insight into the types of applications such compounds might have in scientific research.